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Compound of Interest

Compound Name: N-Boc-L-3,5-difluorophenylalanine

Cat. No.: B346173

An In-depth Technical Guide to N-Boc-L-3,5-
difluorophenylalanine

For Researchers, Scientists, and Drug Development Professionals

N-Boc-L-3,5-difluorophenylalanine is a specialized amino acid derivative that has garnered
significant attention in medicinal chemistry and peptide synthesis. The incorporation of fluorine
atoms into the phenylalanine structure enhances metabolic stability and can modulate
biological activity, making it a valuable building block for the development of novel peptide-
based therapeutics.[1] Its tert-butyloxycarbonyl (Boc) protecting group is crucial for its use in
stepwise solid-phase peptide synthesis, allowing for the controlled assembly of complex
peptide chains.[1] This guide provides a comprehensive overview of its physical properties, a
detailed experimental protocol for its synthesis, and a workflow for its application in peptide
synthesis.

Physical and Chemical Properties

The physical and chemical properties of N-Boc-L-3,5-difluorophenylalanine are summarized
in the table below. These properties are critical for its handling, storage, and application in
experimental settings.
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Property Value Reference
CAS Number 205445-52-9 [1]12]
Molecular Formula C14H17F2NOa4 [1][2]
Molecular Weight 301.29 g/mol [2]

Melting Point 109-115 °C [11[3]
Appearance White to off-white solid/powder  [1][2]

Optical Rotation

[a]?°D =-31 £ 2° (c=1 in DMF)

[1]

Purity

> 99% (HPLC)

[1]

Solubility

DMSO: = 100 mg/mL

[2]

Storage Conditions

Powder: -20°C (3 years), 4°C
(2 years)

[2]

Experimental Protocols
Synthesis of N-Boc-L-3,5-difluorophenylalanine

This protocol describes a general method for the N-protection of an amino acid using di-tert-

butyl dicarbonate (Boc)20. This procedure can be adapted from the synthesis of similar N-Boc

protected amino acids.

Materials:

e L-3,5-difluorophenylalanine

» Di-tert-butyl dicarbonate ((Boc)20)

e Sodium hydroxide (NaOH)

o tert-Butanol

e Water

e Saturated citric acid solution
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» Reaction flask

o Stirring apparatus

e pH meter or pH paper
Procedure:

e Dissolution: In a suitable reaction flask, dissolve L-3,5-difluorophenylalanine (1 equivalent) in
a 1M solution of sodium hydroxide. Stir the mixture until the amino acid is completely
dissolved.

o Addition of Solvent: Add tert-butanol to the aqueous solution.

e Boc Protection: While stirring the mixture vigorously, add di-tert-butyl dicarbonate ((Boc)z0)
(1.2 equivalents) portion-wise over a period of approximately 1 hour. Maintain the reaction
temperature near 0°C using an ice bath.

o Reaction Monitoring: Monitor the pH of the reaction mixture. As the reaction proceeds, the
pH will decrease. Maintain a pH between 7.5 and 8.5 by the dropwise addition of 1M NaOH
solution as needed.

e Reaction Completion: Allow the mixture to stir at room temperature for several hours or
overnight to ensure the reaction goes to completion.

o Work-up: After the reaction is complete, carefully acidify the mixture to a pH of approximately
2-3 by the slow, continuous addition of a saturated citric acid solution. The product, N-Boc-L-
3,5-difluorophenylalanine, will precipitate out as a white solid.

« |solation and Purification: Collect the precipitate by vacuum filtration and wash it with cold
water. The crude product can be further purified by recrystallization from a suitable solvent
system (e.g., ethyl acetate/hexanes) to yield the final product.

e Drying: Dry the purified product under a vacuum to remove any residual solvent.

Visualized Workflows
Application in Solid-Phase Peptide Synthesis (SPPS)
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N-Boc-L-3,5-difluorophenylalanine is a key reagent in solid-phase peptide synthesis (SPPS),
a widely used method for creating custom peptides. The following diagram illustrates the
general workflow of incorporating this amino acid into a growing peptide chain using Boc
chemistry.

Click to download full resolution via product page

Caption: Workflow for Solid-Phase Peptide Synthesis using Boc-protected amino acids.

This technical guide provides essential information for researchers and professionals working
with N-Boc-L-3,5-difluorophenylalanine. The unique properties conferred by its difluoro-
phenyl group make it a valuable component in the design of peptides with enhanced stability
and biological activity, contributing to advancements in drug discovery and development.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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